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Compound of Interest

Compound Name: 1-Phenylpyrazole

Cat. No.: B075819

Essential Safety and Handling Guide for 1-
Phenylpyrazole

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals engaged in the handling of 1-Phenylpyrazole. Adherence to these
procedures is vital for ensuring personal safety and minimizing environmental impact.

Hazard Summary

1-Phenylpyrazole is a chemical compound that requires careful handling due to its potential
health hazards. It is classified as an irritant, capable of causing irritation to the skin, eyes, and
respiratory system.[1][2][3][4] All laboratory personnel must be thoroughly familiar with these
risks before commencing any work.

Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of Personal
Protective Equipment. The following table outlines the mandatory PPE for handling 1-
Phenylpyrazole.
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Specifications &

Body Part Recommended Protection
Standards
Safety glasses with side
shields or chemical safety Must comply with OSHA 29
Eyes/Face goggles. A face shield is CFR 1910.133 or European
recommended when thereisa  Standard EN166.[1][5]
splash hazard.
Chemical-resistant gloves )
) o Gloves should be inspected
Skin (e.g., nitrile or neoprene) and a

laboratory coat.

before use.[1][5][6]

Respiratory

Work should be conducted in a
well-ventilated area. If
ventilation is insufficient or
aerosols may be generated, a

respirator is necessary.

A NIOSH-approved respirator
should be used.[1][5] A dust
mask (type N95, US) or a type
ABEK (EN14387) respirator
filter may be appropriate.[2][7]

Quantitative Safety Data

Key safety-related properties of 1-Phenylpyrazole are summarized below.

Property Value

Flash Point 113 °C/ 235.4 °F (closed cup)[2][7]
Boiling Point 141-142 °C at 30 mmHg[7]

Density 1.091 g/mL at 25 °C[7]

NFPA Rating (Estimated)

Health: 1, Flammability: 0, Instability: O[1]

Occupational Exposure Limits

None established by OSHA, ACGIH, or

NIOSHI[1][4]

Operational Plan: Handling and Storage Protocols

A systematic approach to handling and storage is crucial for safety.
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Engineering Controls

o Ventilation: Always handle 1-Phenylpyrazole in a well-ventilated area, preferably within a
chemical fume hood.[1][6]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
work area.[1][4]

Handling Procedures

o Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for
any signs of degradation.

» Dispensing: Avoid direct contact with skin, eyes, and clothing.[1][4] Keep the container tightly
closed when not in use.[1]

o Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete.[1][4]

o Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[1][4]

Storage Procedures

e Store in a cool, dry, and well-ventilated location.[1][6]
o Keep containers tightly sealed to prevent leakage or contamination.[1][6]
» Store away from incompatible substances, such as strong acids and oxidizing agents.[1]

Emergency and Disposal Plans
First-Aid Measures
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Exposure Route First-Aid Protocol

Immediately flush eyes with copious amounts of

water for at least 15 minutes, making sure to lift
Eye Contact i )

the upper and lower eyelids. Seek medical

attention.[1][4]

Remove all contaminated clothing and wash the
) affected area with plenty of soap and water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation develops.[1][4]

Move the individual to an area with fresh air. If

breathing is difficult or has stopped, provide

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[1]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cups of water or milk.
Ingestion

Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Spill Response Protocol

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Wearing appropriate PPE, cover the spill with a non-combustible, inert absorbent
material such as sand, vermiculite, dry lime, or soda ash.[1][4]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled, and closed
container for hazardous waste disposal.[1][4]

Disposal Plan

Disposal of 1-Phenylpyrazole and its containers must be treated as hazardous waste.
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» Waste Classification: This chemical must be disposed of in accordance with all applicable
federal, state, and local hazardous waste regulations.[1][4][8]

o Containment: Collect waste in designated, clearly labeled, and sealed containers. Store
these containers in a secure area, preferably with secondary containment.[8]

» Prohibition: Under no circumstances should 1-Phenylpyrazole be disposed of down the
drain or mixed with general laboratory trash.[3][4][8]

» Final Disposal: Arrange for collection and disposal through a licensed and certified
hazardous waste management service. Contact your institution's Environmental Health and
Safety (EHS) department for specific procedures.[6][8]

Workflow for Safe Handling of 1-Phenylpyrazole
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Caption: Workflow for the safe handling and disposal of 1-Phenylpyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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